Cas no 2229279-10-9 (3-(2-fluoropyridin-3-yl)-3-hydroxypropanoic acid)

• Product Name: 3-(2-fluoropyridin-3-yl)-3-hydroxypropanoic acid
• CAS No: 2229279-10-9
• MF: C₈H₈FNO₃
• MW: 185.152425765991
• CID: 6341516
• PubChem ID: 165699847
• Update Time: 2025-05-26

3-(2-fluoropyridin-3-yl)-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-fluoropyridin-3-yl)-3-hydroxypropanoic acid
• EN300-1822859
• 2229279-10-9

• Inchi： 1S/C8H8FNO3/c9-8-5(2-1-3-10-8)6(11)4-7(12)13/h1-3,6,11H,4H2,(H,12,13)
• InChI Key： HPHMQDLBOZVJJQ-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CN=1)C(CC(=O)O)O

Computed Properties

• Exact Mass: 185.04882128g/mol
• Monoisotopic Mass: 185.04882128g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 70.4Ų

Additional information on 3-(2-fluoropyridin-3-yl)-3-hydroxypropanoic acid

3-(2-Fluoropyridin-3-yl)-3-hydroxypropanoic Acid: A Comprehensive Overview

3-(2-Fluoropyridin-3-yl)-3-hydroxypropanoic acid (CAS No: 2229279-10-9) is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule, characterized by its unique structure, has garnered attention due to its potential applications in drug development and as a building block in synthetic chemistry. The compound consists of a pyridine ring substituted with a fluorine atom at the 2-position and a hydroxypropanoic acid group at the 3-position, making it a versatile compound with diverse functional groups.

The synthesis of 3-(2-fluoropyridin-3-yl)-3-hydroxypropanoic acid involves several key steps, including the preparation of the pyridine derivative and subsequent functionalization to introduce the hydroxypropanoic acid moiety. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the environmental footprint of its production. Researchers have also explored green chemistry approaches, such as using biocatalysts or solvent-free conditions, to enhance the sustainability of this compound's synthesis.

One of the most notable aspects of 3-(2-fluoropyridin-3-yl)-3-hydroxypropanoic acid is its role in drug discovery. The compound's structure allows for various modes of interaction with biological targets, making it a valuable lead compound for developing therapeutics. For instance, studies have shown that this compound exhibits potential anti-inflammatory and antioxidant properties, which could be harnessed for treating chronic diseases such as arthritis or neurodegenerative disorders.

Recent research has also focused on the pharmacokinetic properties of 3-(2-fluoropyridin-3-yl)-3-hydroxypropanoic acid, particularly its bioavailability and metabolic pathways. Understanding these aspects is crucial for optimizing its therapeutic potential. Preclinical studies have demonstrated that the compound has favorable absorption characteristics and minimal toxicity, which are promising indicators for its further development as a drug candidate.

In addition to its pharmacological applications, 3-(2-fluoropyridin-3-yl)-3-hydroxypropanoic acid has found utility in materials science. Its ability to form stable complexes with metal ions makes it a candidate for use in catalysis or as a ligand in coordination chemistry. Researchers have explored its potential in asymmetric catalysis, where it has shown promise in facilitating enantioselective reactions—a critical requirement for producing chiral pharmaceuticals.

The structural versatility of 3-(2-fluoropyridin-3-yl)-3-hydroxypropanoic acid also lends itself to applications in polymer chemistry. By incorporating this compound into polymer networks, scientists have developed materials with enhanced mechanical properties and stimuli-responsive behaviors. These materials hold potential for use in sensors, drug delivery systems, and adaptive coatings.

From an environmental perspective, the synthesis and application of 3-(2-fluoropyridin-3-yl)-3-hydroxypropanoic acid have been evaluated for their ecological impact. Efforts are being made to minimize waste generation and energy consumption during its production, aligning with global sustainability goals. Life cycle assessments (LCAs) have been conducted to quantify the environmental footprint of this compound across its lifecycle, from raw material extraction to disposal.

In conclusion, 3-(2-fluoropyridin-3-yl)-3-hydroxypropanoic acid (CAS No: 2229279-10-9) is a multifaceted compound with wide-ranging applications across various scientific disciplines. Its unique structure, coupled with advancements in synthetic methods and pharmacological insights, positions it as a valuable asset in both academic research and industrial development. As research continues to uncover new potentials for this compound, it is poised to make significant contributions to fields ranging from medicine to materials science.